Cas no 6974-64-7 ( )

  structure
  structure
Product Name: 
CAS No:6974-64-7
MF:C20H17NO2
MW:303.354485273361
CID:974165
PubChem ID:225603
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 2-hydroxy-1,2-diphenyl-3-pyridin-2-yl-propan-1-one
    • 6974-64-7
    • NSC-15176
    • NSC15176
    • DS-013384
    •  
    • Inchi: 1S/C20H17NO2/c22-19(16-9-3-1-4-10-16)20(23,17-11-5-2-6-12-17)15-18-13-7-8-14-21-18/h1-14,23H,15H2
    • InChI Key: ABSVXYFYZVAKMF-UHFFFAOYSA-N
    • SMILES: OC(C(C1C=CC=CC=1)=O)(C1C=CC=CC=1)CC1C=CC=CN=1

Computed Properties

  • Exact Mass: 303.12601
  • Monoisotopic Mass: 303.126
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 5
  • Complexity: 385
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 50.2Ų

Experimental Properties

  • Density: 1.211
  • Boiling Point: 481.4°C at 760 mmHg
  • Flash Point: 244.9°C
  • Refractive Index: 1.629
  • PSA: 50.19
  • LogP: 3.39480
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